N-(3,5-dimethoxyphenyl)-2-ethoxybenzamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-ethoxybenzamide
• InChI: InChI=1S/C17H19NO4/c1-4-22-16-8-6-5-7-15(16)17(19)18-12-9-13(20-2)11-14(10-12)21-3/h5-11H,4H2,1-3H3,(H,18,19)
• InChI Key: YPWDTVZKCFYWJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-ethoxybenzamide, also known as 2C-E, is a synthetic compound that belongs to the family of phenethylamines. It is a potent psychoactive substance that has gained popularity among the research community due to its unique properties. The compound was first synthesized by Alexander Shulgin in 1977, and since then, it has been extensively studied for its various applications.

Mechanism of Action

The mechanism of action of N-(3,5-dimethoxyphenyl)-2-ethoxybenzamide is not fully understood, but it is believed to act as a partial agonist of the serotonin 5-HT2A receptor. The compound also has affinity for other serotonin receptors, such as 5-HT2C and 5-HT7. It is also believed to affect the levels of dopamine and norepinephrine in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to other phenethylamines. The compound produces a range of effects such as euphoria, altered perception, and changes in mood. It has also been reported to cause visual and auditory hallucinations. The compound has been shown to increase heart rate and blood pressure, and can also cause nausea and vomiting.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3,5-dimethoxyphenyl)-2-ethoxybenzamide in lab experiments is its potency and selectivity for serotonin receptors. This makes it a useful tool for studying the effects of serotonin on the brain. However, the compound is also associated with a number of limitations. It is a controlled substance, which makes it difficult to obtain for research purposes. The compound is also highly potent, which can make it difficult to control the dosage and ensure safety in lab experiments.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-2-ethoxybenzamide. One area of interest is the development of new compounds that have similar effects but with improved safety profiles. Another area of interest is the study of the long-term effects of this compound on the brain and behavior. Additionally, the compound could be used to study the role of serotonin in various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)-2-ethoxybenzamide involves the reaction between 3,5-dimethoxyphenylacetonitrile and 2-ethoxybenzoyl chloride in the presence of a base such as potassium carbonate. The resulting compound is then purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-2-ethoxybenzamide has been extensively studied for its various scientific research applications. It has been used as a tool to study the structure-activity relationship of phenethylamines and their effects on the central nervous system. The compound has also been used to study the mechanisms of action of various neurotransmitters such as serotonin and dopamine.